Cas no 108640-16-0 (3-methyl-3-azabicyclo3.3.1nonan-9-amine)

• Product Name: 3-methyl-3-azabicyclo3.3.1nonan-9-amine
• CAS No: 108640-16-0
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD18324965
• CID: 3595264
• PubChem ID: 47003637
• Update Time: 2025-06-12

3-methyl-3-azabicyclo3.3.1nonan-9-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonan-9-amine, 3-methyl-
• 3-Methyl-3-aza-bicyclo[3.3.1]non-9-ylamine
• 3-methyl-3-azabicyclo3.3.1nonan-9-amine
• 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine
• CS-0300937
• 3-Methyl-3-azabicyclo[3.3.1]non-9-ylamine
• EN300-89466
• 108640-16-0
• AKOS023778124
• MFCD18324965
• SB30593
• SCHEMBL14564521

• MDL： MFCD18324965
• Inchi： 1S/C9H18N2/c1-11-5-7-3-2-4-8(6-11)9(7)10/h7-9H,2-6,10H2,1H3
• InChI Key： KHQIMHCQMINGFA-UHFFFAOYSA-N
• SMILES： C12C(N)C(CCC1)CN(C)C2

Computed Properties

• Exact Mass: 154.146998583Da
• Monoisotopic Mass: 154.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 3-methyl-3-azabicyclo3.3.1nonan-9-amine

Introduction to 3-Methyl-3-Azabicyclo[3.3.1]nonan-9-amine (CAS No. 108640-16-0)

3-Methyl-3-azabicyclo[3.3.1]nonan-9-amine (CAS No. 108640-16-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic structure and functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine is composed of a nine-membered ring with a nitrogen atom and a methyl group attached to the same carbon atom, forming a bicyclic system. This unique structural arrangement confers specific physical and chemical properties that are crucial for its biological activity and potential therapeutic uses.

Recent studies have highlighted the potential of 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine in various pharmacological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

In addition to its anti-inflammatory effects, 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in the development of new pain management therapies.

The pharmacokinetic properties of 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity further enhance its potential for clinical applications.

In the realm of neuropharmacology, 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine has shown promise in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The synthetic methods for producing 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine have been optimized to ensure high yields and purity levels, making it readily available for research and development purposes. Various synthetic routes have been explored, including cyclization reactions and functional group modifications, which allow for the efficient synthesis of this compound on both laboratory and industrial scales.

In conclusion, 3-methyl-3-azabicyclo[3.3.1]nonan-9-amine (CAS No. 108640-16-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.